Cas no 2228429-07-8 (3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid)

• Product Name: 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid
• CAS No: 2228429-07-8
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 6000704
• PubChem ID: 165826815
• Update Time: 2025-06-12

3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyrimidin-2-yl)-2-methoxypropanoic acid
• EN300-1925637
• 2228429-07-8
• 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid

• Inchi： 1S/C8H9BrN2O3/c1-14-6(8(12)13)2-7-10-3-5(9)4-11-7/h3-4,6H,2H2,1H3,(H,12,13)
• InChI Key： PLHOALHKYDTPEY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC(C(=O)O)OC)=NC=1

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid

3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid (CAS No. 2228429-07-8): A Comprehensive Overview

3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid (CAS No. 2228429-07-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structure and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid is composed of a pyrimidine ring substituted with a bromine atom at the 5-position and a methoxypropanoic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The bromine substitution on the pyrimidine ring can influence the compound's reactivity and stability, while the methoxypropanoic acid group contributes to its solubility and potential pharmacological effects.

In terms of synthesis, 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid can be prepared through a multi-step process involving the reaction of 5-bromopyrimidine with an appropriate aldehyde or ketone, followed by esterification and hydrolysis steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

The biological activities of 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific enzymes or pathways that are crucial for cancer cell survival and proliferation.

Beyond its anticancer properties, 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid has also been investigated for its anti-inflammatory and antiviral activities. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, preliminary studies suggest that it may have antiviral effects against certain RNA viruses, making it a potential candidate for further exploration in antiviral drug development.

The pharmacokinetic properties of 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid are another important aspect to consider. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are desirable characteristics for a potential therapeutic agent. However, further research is needed to optimize these properties for clinical applications.

In the context of drug discovery and development, 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid has shown promise as a lead compound for the design of more potent and selective derivatives. Structure-activity relationship (SAR) studies have been conducted to identify key structural features that contribute to its biological activities. These studies have led to the development of several analogs with improved potency and selectivity, paving the way for more advanced preclinical and clinical evaluations.

The safety profile of 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid is an essential consideration for its potential use as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its safety in human subjects.

In conclusion, 3-(5-Bromopyrimidin-2-yl)-2-methoxypropanoic acid (CAS No. 2228429-07-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further research and development in medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.